Cas no 1171921-36-0 (Benzoic acid 4-[2-(3-hydroxy-phenyl)-vinyl]-phenyl ester)

• Product Name: Benzoic acid 4-[2-(3-hydroxy-phenyl)-vinyl]-phenyl ester
• CAS No: 1171921-36-0
• MF: C₂₁H₁₆O₃
• MW: 316.349946022034
• MDL: MFCD12546855
• CID: 4683174
• Update Time: 2025-05-25

Benzoic acid 4-[2-(3-hydroxy-phenyl)-vinyl]-phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid 4-[2-(3-hydroxy-phenyl)-vinyl]-phenyl ester

• MDL： MFCD12546855
• Inchi： 1S/C21H16O3/c22-19-8-4-5-17(15-19)10-9-16-11-13-20(14-12-16)24-21(23)18-6-2-1-3-7-18/h1-15,22H/b10-9+
• InChI Key： KSHNKNMVOOJLNC-MDZDMXLPSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1C=CC(=CC=1)/C=C/C1C=CC=C(C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 417
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 514.9±39.0 °C at 760 mmHg
• Flash Point: 214.6±19.8 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Benzoic acid 4-[2-(3-hydroxy-phenyl)-vinyl]-phenyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzoic acid 4-[2-(3-hydroxy-phenyl)-vinyl]-phenyl ester

Benzoic acid 4-[2-(3-hydroxy-phenyl)-vinyl]-phenyl ester (CAS No. 1171921-36-0): A Comprehensive Overview

Benzoic acid 4-[2-(3-hydroxy-phenyl)-vinyl]-phenyl ester, identified by its CAS number 1171921-36-0, is a complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, exhibits unique chemical properties that make it a subject of interest for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of Benzoic acid 4-[2-(3-hydroxy-phenyl)-vinyl]-phenyl ester consists of multiple aromatic rings and functional groups, including hydroxyl and ester moieties. These features contribute to its reactivity and potential utility in synthetic chemistry. The presence of a vinyl group further enhances its versatility, allowing for diverse chemical modifications and interactions. Such structural attributes make it a valuable candidate for exploring new synthetic pathways and functional materials.

In recent years, there has been a growing interest in developing compounds with enhanced biological activity and improved pharmacokinetic properties. Benzoic acid 4-[2-(3-hydroxy-phenyl)-vinyl]-phenyl ester has been studied for its potential applications in pharmaceuticals, where its unique structure may offer advantages over traditional compounds. Research has indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for the development of drugs targeting various diseases.

The synthesis of Benzoic acid 4-[2-(3-hydroxy-phenyl)-vinyl]-phenyl ester involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of additional functional groups, expanding the compound's potential applications.

One of the most intriguing aspects of Benzoic acid 4-[2-(3-hydroxy-phenyl)-vinyl]-phenyl ester is its potential role in drug discovery. Studies have shown that structurally similar compounds can exhibit significant biological activity, particularly in the context of anti-inflammatory and antimicrobial applications. The hydroxyl group in its structure may contribute to its ability to interact with biological targets, while the ester moiety provides additional sites for chemical modification. These features make it an attractive scaffold for designing novel therapeutic agents.

The compound's stability under various conditions has also been a focus of research. Understanding how Benzoic acid 4-[2-(3-hydroxy-phenyl)-vinyl]-phenyl ester behaves in different environments is crucial for its practical application in pharmaceutical formulations. Investigations have revealed that it maintains its structural integrity under controlled conditions, suggesting potential long-term stability in drug formulations. This stability is essential for ensuring the efficacy and safety of pharmaceutical products.

In addition to its pharmaceutical applications, Benzoic acid 4-[2-(3-hydroxy-phenyl)-vinyl]-phenyl ester has shown promise in material science research. Its unique molecular structure and chemical properties make it a suitable candidate for developing advanced materials with specific functionalities. For instance, it could be used to create polymers or coatings with enhanced durability and chemical resistance. Such applications would leverage its ability to form stable interactions with other molecules, providing materials with improved performance characteristics.

The environmental impact of using Benzoic acid 4-[2-(3-hydroxy-phenyl)-vinyl]-phenyl ester has also been considered in recent studies. Research has focused on assessing its biodegradability and toxicity profile to ensure that its use does not pose significant environmental risks. Preliminary findings suggest that it degrades relatively quickly under certain conditions, indicating a lower environmental footprint compared to some other organic compounds. This information is crucial for evaluating its suitability for various applications and ensuring sustainable use.

The future prospects of Benzoic acid 4-[2-(3-hydroxy-phenyl)-vinyl]-phenyl ester are promising, with ongoing research aimed at uncovering new applications and improving its properties further. Advances in synthetic chemistry and computational modeling are expected to enhance our understanding of this compound's behavior and potential uses. Collaborative efforts between academia and industry will be essential in translating these findings into practical applications, particularly in pharmaceuticals and materials science.

In conclusion, Benzoic acid 4-[2-(3-hydroxy-phenyl)-vinyl]-phenyl ester, with its CAS number 1171921-36-0, represents a fascinating compound with diverse potential applications. Its unique molecular structure, combined with its reactivity and stability, makes it a valuable asset in both research and industrial settings. As our understanding of this compound continues to grow, so too will its utility across various fields, contributing to advancements in medicine and material science.